Cas no 2138203-97-9 (1-{2,6-Diazaspiro[3.4]octan-6-yl}-2-(dimethylamino)ethan-1-one)

• Product Name: 1-{2,6-Diazaspiro[3.4]octan-6-yl}-2-(dimethylamino)ethan-1-one
• CAS No: 2138203-97-9
• MF: C₁₀H₁₉N₃O
• MW: 197.277362108231
• CID: 5991440
• PubChem ID: 165450730
• Update Time: 2025-08-03

1-{2,6-Diazaspiro[3.4]octan-6-yl}-2-(dimethylamino)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2138203-97-9
• EN300-712261
• 1-{2,6-diazaspiro[3.4]octan-6-yl}-2-(dimethylamino)ethan-1-one
• 1-{2,6-Diazaspiro[3.4]octan-6-yl}-2-(dimethylamino)ethan-1-one

• Inchi： 1S/C10H19N3O/c1-12(2)5-9(14)13-4-3-10(8-13)6-11-7-10/h11H,3-8H2,1-2H3
• InChI Key： CGEPXYPMEMYXQR-UHFFFAOYSA-N
• SMILES： O=C(CN(C)C)N1CCC2(C1)CNC2

Computed Properties

• Exact Mass: 197.152812238g/mol
• Monoisotopic Mass: 197.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 35.6Ų

Additional information on 1-{2,6-Diazaspiro[3.4]octan-6-yl}-2-(dimethylamino)ethan-1-one

Professional Introduction to Compound with CAS No. 2138203-97-9 and Product Name: 1-{2,6-Diazaspiro[3.4]octan-6-yl}-2-(dimethylamino)ethan-1-one

The compound identified by the CAS number 2138203-97-9 and the product name 1-{2,6-Diazaspiro[3.4]octan-6-yl}-2-(dimethylamino)ethan-1-one represents a significant advancement in the field of medicinal chemistry and pharmacology. This spirocyclic amine derivative has garnered considerable attention due to its unique structural features and promising biological activities. The compound belongs to a class of molecules that exhibit potential therapeutic value, particularly in the modulation of neurological and inflammatory pathways.

At the core of its molecular architecture lies a spirocyclic framework, which is a key feature contributing to its distinct chemical properties and biological interactions. The spiro structure, characterized by a carbon atom shared by two rings, imparts rigidity and stability to the molecule, enhancing its binding affinity to biological targets. This structural motif has been extensively studied for its role in drug design, offering a scaffold that can be modified to optimize pharmacokinetic and pharmacodynamic profiles.

The presence of two nitrogen atoms within the spirocyclic system further enhances the compound's potential as a bioactive molecule. These nitrogen atoms are crucial for forming hydrogen bonds and participating in coordination interactions with biological receptors. The specific arrangement of these atoms within the 2,6-diazaspiro[3.4]octan-6-yl moiety suggests that this compound may interact with proteins or enzymes involved in critical signaling pathways.

One of the most intriguing aspects of this compound is its substitution pattern, particularly the dimethylamino group at the 2-position of the ethyl ketone moiety. This group not only influences the electronic properties of the molecule but also contributes to its solubility and metabolic stability. The dimethylamino functionality is commonly found in bioactive compounds due to its ability to enhance binding affinity and improve pharmacological activity.

Recent studies have highlighted the potential of spirocyclic compounds as modulators of central nervous system (CNS) function. The structural features of 1-{2,6-Diazaspiro[3.4]octan-6-yl}-2-(dimethylamino)ethan-1-one align well with those of known neuroactive agents, suggesting that it may possess properties relevant to treating neurological disorders such as depression, anxiety, and cognitive impairment. Preliminary research indicates that this compound may interact with serotonin receptors, potentially leading to therapeutic effects similar to those observed with selective serotonin reuptake inhibitors (SSRIs).

In addition to its neurological potential, this compound has shown promise in preclinical models as an anti-inflammatory agent. In vitro studies have demonstrated that it can inhibit the activity of key inflammatory enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are central mediators of the inflammatory response, making them attractive targets for therapeutic intervention. The spirocyclic core of the molecule appears to be critical for these inhibitory effects, likely through steric and electronic interactions with the active sites of these enzymes.

The synthesis of 1-{2,6-Diazaspiro[3.4]octan-6-yl}-2-(dimethylamino)ethan-1-one represents a significant achievement in synthetic organic chemistry. The spirocyclic framework was constructed through a series of carefully orchestrated reactions, including cyclization and functional group transformations. The use of advanced catalytic methods allowed for high yields and excellent regioselectivity, ensuring that the desired product was obtained in a pure form suitable for further biological evaluation.

The chemical stability of this compound under various conditions has been thoroughly investigated. Studies have shown that it remains stable under acidic and basic conditions, as well as during storage at room temperature for extended periods. This stability is crucial for its practical application in pharmaceutical formulations and clinical trials. Additionally, preliminary toxicology studies suggest that it exhibits low toxicity at therapeutic doses, further supporting its potential as a lead compound for drug development.

As research continues to uncover new biological activities and mechanisms of action for this class of compounds, 1-{2,6-Diazaspiro[3.4]octan-6-yl}-2-(dimethylamino)ethan-1-one is poised to play a pivotal role in future drug discovery efforts. Its unique structural features offer a rich foundation for medicinal chemists to explore novel derivatives with enhanced efficacy and improved safety profiles. Collaborative efforts between synthetic chemists and biologists are essential to fully realize the therapeutic potential of this promising compound.